Cas no 2171813-72-0 (2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• CAS No: 2171813-72-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5941832
• PubChem ID: 165542162
• Update Time: 2025-07-16

2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• 2171813-72-0
• 2-{1-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutyl}acetic acid
• EN300-1481089

• Inchi： 1S/C27H32N2O6/c1-2-34-18(14-24(30)29-27(12-7-13-27)15-25(31)32)16-28-26(33)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,2,7,12-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JJTZJJDNRVZRIZ-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OCC)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid

Comprehensive Analysis of 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid (CAS No. 2171813-72-0)

The compound 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid (CAS No. 2171813-72-0) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure features a cyclobutyl core, an ethoxy group, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in the development of novel therapeutics. The presence of the Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during chain elongation.

In recent years, the demand for peptide-based drugs has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend has elevated the importance of compounds like 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid, which serve as critical building blocks in peptide synthesis. Researchers are increasingly exploring its potential in designing targeted therapies for conditions such as cancer, metabolic disorders, and autoimmune diseases. The compound's unique structure allows for precise modifications, enabling the creation of peptides with enhanced stability and bioavailability.

The synthesis of 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid involves multi-step organic reactions, including amide bond formation and carboxylic acid activation. These processes require stringent control over reaction conditions to ensure high yield and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to characterize the compound and verify its structural integrity. The compound's CAS No. 2171813-72-0 serves as a unique identifier in chemical databases, facilitating its traceability and regulatory compliance.

One of the most compelling aspects of this compound is its role in drug discovery and bioconjugation. The Fmoc group can be selectively removed under mild basic conditions, making it ideal for iterative peptide synthesis. This property aligns with the growing interest in precision medicine, where customized therapeutic peptides are tailored to individual patient needs. Additionally, the compound's cyclobutyl ring introduces conformational rigidity, which can enhance the binding affinity of peptides to their biological targets.

From an industrial perspective, the scalability of 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid production is a key consideration. Manufacturers are investing in green chemistry approaches to minimize waste and reduce environmental impact. Solvent-free reactions and catalytic methods are being explored to optimize the synthesis process. These efforts resonate with the broader push for sustainable pharmaceuticals, a topic gaining traction among consumers and regulatory bodies alike.

In conclusion, 2-{1-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid (CAS No. 2171813-72-0) represents a cutting-edge tool in modern chemistry and drug development. Its versatility, combined with the rising demand for peptide therapeutics, positions it as a compound of significant scientific and commercial interest. As research continues to uncover new applications, this molecule is poised to play a pivotal role in advancing personalized medicine and biopharmaceutical innovation.